Cas no 651300-06-0 (Phenol,4-[(2E)-3-(2-hydroxy-5-methoxyphenyl)-2-propenyl]-2,3-dimethoxy-)

• Product Name: Phenol,4-[(2E)-3-(2-hydroxy-5-methoxyphenyl)-2-propenyl]-2,3-dimethoxy-
• CAS No: 651300-06-0
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 406732
• Update Time: 2024-03-02

Phenol,4-[(2E)-3-(2-hydroxy-5-methoxyphenyl)-2-propenyl]-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(2E)-3-(2-hydroxy-5-methoxyphenyl)-2-propenyl]-2,3-dimethoxy-
• Phenol, 4-[(2E)-3-(2-hydroxy-5-methoxyphenyl)-2-propen-1-yl]-2,3-dimethoxy-
• dalberatin B

• Inchi： 1S/C18H20O5/c1-21-14-8-10-15(19)13(11-14)6-4-5-12-7-9-16(20)18(23-3)17(12)22-2/h4,6-11,19-20H,5H2,1-3H3/b6-4+
• InChI Key： OJCPRXZOVVHWKG-GQCTYLIASA-N
• SMILES： C1(O)=CC=C(C/C=C/C2=CC(OC)=CC=C2O)C(OC)=C1OC

Computed Properties

• Exact Mass: 316.1311
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• XLogP3: 2.341

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 500.5±45.0 °C(Predicted)
• PSA: 68.15
• pka: 9.72±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols